Cas no 1083317-40-1 (8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde)

• Product Name: 8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde
• CAS No: 1083317-40-1
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 4770273
• Update Time: 2026-02-26

8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-Methoxychromane-3-carbaldehyde
• 8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde

• Inchi： 1S/C11H12O3/c1-13-10-4-2-3-9-5-8(6-12)7-14-11(9)10/h2-4,6,8H,5,7H2,1H3
• InChI Key： JFDJBIYYSNNTAT-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2CC(C=O)C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5

Additional information on 8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde

8-Methoxy-3,4-Dihydro-2H-1-Benzopyran-3-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1083317-40-1, commonly referred to as 8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde, is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of benzopyrans, which are known for their unique aromatic and non-aromatic ring systems. The benzopyran framework is a bicyclic structure consisting of a benzene ring fused with a pyran ring, which is a six-membered oxygen-containing ring. The presence of the methoxy group at the 8th position adds to the molecule's complexity and functional diversity.

Recent studies have highlighted the potential of 8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde in various fields, including pharmacology and materials science. Researchers have explored its biological activity, particularly its potential as an anti-inflammatory and antioxidant agent. The compound's ability to scavenge free radicals makes it a promising candidate for applications in skincare products and dietary supplements.

The synthesis of 8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde involves a multi-step process that typically begins with the preparation of the benzopyran skeleton. This is followed by the introduction of the methoxy group at the 8th position and the aldehyde group at the 3rd position. The reaction conditions, such as temperature and pH, play a critical role in ensuring high yields and purity of the final product. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are used to characterize the compound.

In terms of physical properties, 8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its UV-vis spectrum shows strong absorption bands in the range of 250–300 nm, indicating its potential for use in optoelectronic devices. The compound's fluorescence properties have also been studied, revealing moderate quantum yields under specific excitation conditions.

The latest research on benzopyran derivatives has focused on their application in drug delivery systems. Scientists have explored the use of 8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde as a carrier for hydrophobic drugs due to its amphiphilic nature. This property allows it to form self-assembled structures that can encapsulate drugs and enhance their bioavailability. Additionally, the compound has shown promise in targeted drug delivery systems, where it can be functionalized with targeting ligands to deliver therapeutic agents to specific tissues or cells.

In conclusion, 8-methoxy-3,4-dihydro-2H-1-benzopyran-3-carbaldehyde is a versatile compound with significant potential in various scientific and industrial applications. Its unique structure, combined with its diverse functional groups, makes it an attractive candidate for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing fields such as pharmacology, materials science, and nanotechnology.